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Compound of Interest

Compound Name: Jte-907

Cat. No.: B1673102

For Researchers, Scientists, and Drug Development Professionals

Abstract

JTE-907 is a potent and selective inverse agonist for the cannabinoid CB2 receptor,
demonstrating significant anti-inflammatory properties in various in vivo models.[1][2][3][4]
Accurate and consistent preparation of JTE-907 stock solutions is critical for obtaining reliable
and reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of JTE-907 stock solutions, along with its key chemical and
physical properties. Additionally, a relevant signaling pathway and an experimental workflow for
stock solution preparation are illustrated.

Chemical and Physical Properties

A summary of the essential properties of JTE-907 is provided in the table below. This
information is crucial for accurate calculations and proper handling of the compound.
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Property Value Source

N-(1,3-Benzodioxol-5-
ylmethyl)-1,2-dihydro-7-

Chemical Name methoxy-2-0xo-8- [5]
(pentyloxy)-3-

quinolinecarboxamide

Molecular Weight 438.48 g/mol

Formula C24H26N206

Purity >98%

Appearance White to off-white powder
CAS Number 282089-49-0

Solubility Data

JTE-907 exhibits solubility in various organic solvents. The choice of solvent will depend on the
specific requirements of the downstream application. It is crucial to use high-purity, anhydrous
solvents to minimize degradation of the compound.

Solvent Maximum Concentration Source
DMSO 100 mM

Ethanol 10 mM

DMF 16.6 mg/mL

DMF:PBS (pH 7.2) (1:2) 0.2 mg/mL

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the most commonly used solvent for
preparing high-concentration stock solutions.

Experimental Protocol: Preparation of a 10 mM JTE-
907 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of JTE-907 in DMSO.

Materials:

JTE-907 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips
Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial of JTE-907 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical
balance. Carefully weigh the desired amount of JTE-907 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 4.38 mg of JTE-907 (Molecular Weight = 438.48
g/mol).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
JTE-907 powder. For a 10 mM solution, if you weighed 4.38 mg, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath or sonication in an ultrasonic
bath can aid in dissolution if necessary. Visually inspect the solution to ensure there are no
visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation
of the compound, it is recommended to aliquot the stock solution into smaller, single-use
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volumes in microcentrifuge tubes.

o Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C,
the solution is stable for up to 6 months; at -20°C, it is stable for up to 1 month. For the solid
compound, storage at room temperature is acceptable.

Safety Precautions:
o JTE-907 is for research use only.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling the compound and solvents.

» Handle DMSO with care, as it can facilitate the absorption of other chemicals through the
skin.

 All procedures should be performed in a well-ventilated area or a chemical fume hood.

JTE-907 Signaling Pathway

JTE-907 acts as a selective inverse agonist of the cannabinoid CB2 receptor. Its anti-
inflammatory effects are mediated through specific intracellular signaling cascades. One
identified pathway involves the phosphorylation of p38 and the activation of STAT5A, which in
turn drives the differentiation of T cells towards a regulatory T cell (Treg) phenotype.

p38 Phosphorylation

TG (Inverse Agonist) W o) recepor Treg Cell Inflammation
Differentiation

STATS5A Activation

Click to download full resolution via product page

Caption: JTE-907 signaling via the CB2 receptor.
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Experimental Workflow for Stock Solution
Preparation

The following diagram outlines the logical flow of the experimental protocol for preparing a

JTE-907 stock solution.
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Caption: Workflow for preparing JTE-907 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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